2-Allyl-1-(benzyloxy)-5-methoxynaphthalene

• IUPAC Name: 5-methoxy-1-phenylmethoxy-2-prop-2-enylnaphthalene
• InChI: InChI=1S/C21H20O2/c1-3-8-17-13-14-18-19(11-7-12-20(18)22-2)21(17)23-15-16-9-5-4-6-10-16/h3-7,9-14H,1,8,15H2,2H3
• InChI Key: AVWVBSGGFPKHTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C=CC(=C2OCC3=CC=CC=C3)CC=C
• Molecular Formula: C21H20O2
• Molecular Weight: 304.4 g/mol

Description

2-Allyl-1-(benzyloxy)-5-methoxynaphthalene, commonly known as AMN082, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. AMN082 is a selective agonist of the metabotropic glutamate receptor 7 (mGluR7), which is a member of the G protein-coupled receptor family.

Mechanism of Action

AMN082 acts as a selective agonist of 2-Allyl-1-(benzyloxy)-5-methoxynaphthalene, which is primarily expressed in the central nervous system. Activation of 2-Allyl-1-(benzyloxy)-5-methoxynaphthalene by AMN082 leads to the inhibition of neurotransmitter release, particularly glutamate, which is the primary excitatory neurotransmitter in the brain. This inhibition of glutamate release results in a decrease in neuronal excitability and an overall reduction in neurotransmission.
Biochemical and Physiological Effects:
The activation of 2-Allyl-1-(benzyloxy)-5-methoxynaphthalene by AMN082 has been shown to have several biochemical and physiological effects. It has been shown to reduce anxiety-like behavior in animal models, as well as improve cognitive function and memory retention. In addition, AMN082 has been shown to have antipsychotic effects in animal models of schizophrenia. It has also been investigated for its potential use in the treatment of drug addiction and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

AMN082 has several advantages for use in lab experiments. It is a highly selective agonist of 2-Allyl-1-(benzyloxy)-5-methoxynaphthalene, which allows for specific targeting of this receptor. It is also relatively stable and easy to synthesize. However, one limitation of AMN082 is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on AMN082. One area of interest is its potential use in the treatment of neurological and psychiatric disorders, particularly anxiety, depression, and schizophrenia. Another area of interest is its potential use in the treatment of drug addiction and withdrawal symptoms. Additionally, further research is needed to understand the long-term effects of AMN082 on the brain and its potential for toxicity. Finally, there is a need for the development of more efficient and practical methods for the synthesis and administration of AMN082 in lab experiments.

Scientific Research Applications

AMN082 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. In addition, AMN082 has been shown to improve cognitive function and memory retention in rodents. It has also been investigated for its potential use in the treatment of drug addiction and withdrawal symptoms.